Cas no 160975-24-6 (1,1-Bis[4-[phenyl(4-methylphenyl)amino]phenyl]cyclohexane)

• Product Name: 1,1-Bis[4-[phenyl(4-methylphenyl)amino]phenyl]cyclohexane
• CAS No: 160975-24-6
• MF: C₄₄H₄₂N₂
• MW: 598.817691326141
• CID: 2154867
• Update Time: 2023-08-05

1,1-Bis[4-[phenyl(4-methylphenyl)amino]phenyl]cyclohexane Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[1-[4-(N-(4-methylphenyl)anilino)phenyl]cyclohexyl]phenyl]-N-phenylaniline
• 1,1-Bis[4-[phenyl(4-methylphenyl)amino]phenyl]cyclohexane
• Benzenamine, 4,4'-cyclohexylidenebis[N-(4-methylphenyl)-N-phenyl-
• N1~4~,N3~4~-Bis(4-methylphenyl)-N1~4~,N3~4~-diphenyl-2~3~,2~4~,2~5~,2~6~-tetrahydro-2~2~H-[1~1~,2~1~:2~1~,3~1~-terphenyl]-1~4~,3~4~-diamine

• Inchi： 1S/C44H42N2/c1-34-16-24-40(25-17-34)45(38-12-6-3-7-13-38)42-28-20-36(21-29-42)44(32-10-5-11-33-44)37-22-30-43(31-23-37)46(39-14-8-4-9-15-39)41-26-18-35(2)19-27-41/h3-4,6-9,12-31H,5,10-11,32-33H2,1-2H3
• InChI Key： IOHRGKPEERYGQZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)N(C2C=CC=CC=2)C2C=CC(C)=CC=2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 798
• Topological Polar Surface Area: 6.5